Cas no 7228-18-4 (1-benzo[1,3]dioxol-5-yl-2-methyl-propan-1-ol)

• Product Name: 1-benzo[1,3]dioxol-5-yl-2-methyl-propan-1-ol
• CAS No: 7228-18-4
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 977046
• Update Time: 2024-03-06

1-benzo[1,3]dioxol-5-yl-2-methyl-propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-benzo[1,3]dioxol-5-yl-2-methyl-propan-1-ol
• 1-(1,3-benzodioxol-5-yl)-2-methyl-1-propanol
• 1,3-Benzodioxole-5-methanol, α-(1-methylethyl)-
• 1-(benzo[d][1,3]dioxol-5-yl)-2-methylpropan-1-ol

• Inchi： 1S/C11H14O3/c1-7(2)11(12)8-3-4-9-10(5-8)14-6-13-9/h3-5,7,11-12H,6H2,1-2H3
• InChI Key： DQOWDEQSRZTALU-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(C(C)C)O)C=C2OC1

Computed Properties

• Exact Mass: 194.09432

Experimental Properties

• Density: 1.1782 g/cm3(Temp: 25 °C)
• Boiling Point: 121-123 °C(Press: 6 Torr)
• PSA: 38.69
• LogP: 2.10470
• pka: 14.29±0.20(Predicted)